N-methyl-N'-(5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-4-yl)urea

• IUPAC Name: 1-methyl-3-(5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-4-yl)urea
• InChI: InChI=1S/C11H16N2OS/c1-12-11(14)13-9-4-2-3-5-10-8(9)6-7-15-10/h6-7,9H,2-5H2,1H3,(H2,12,13,14)
• InChI Key: TWPOAFLPJUPQNQ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)NC1CCCCC2=C1C=CS2
• Molecular Formula: C11H16N2OS
• Molecular Weight: 224.32 g/mol

Description

The compound “N-methyl-N’-(5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-4-yl)urea” is a urea derivative with a cyclohepta[b]thiophene moiety. Urea derivatives are known for their wide range of biological activities, and thiophene derivatives are often used in medicinal chemistry due to their diverse pharmacological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a cyclohepta[b]thiophene ring, which is a seven-membered ring with one sulfur atom, and a urea group attached to it. The exact structure would depend on the positions of these groups in the molecule.

Chemical Reactions Analysis

As a urea derivative, this compound could potentially undergo reactions typical of ureas, such as hydrolysis. The thiophene ring might also undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Urea derivatives generally have high boiling points due to their ability to form hydrogen bonds. The presence of the thiophene ring might increase the compound’s lipophilicity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. Many urea derivatives exhibit biological activity through inhibition of various enzymes, while thiophene derivatives can have diverse mechanisms of action.

Future Directions

The potential applications of this compound would depend on its biological activity. Given the known activities of many urea and thiophene derivatives, it could be of interest in medicinal chemistry for the development of new pharmaceuticals.